(E)-3-(2,5-dichlorophenyl)-2-(1-methyl-1H-benzo[d]imidazol-2(3H)-ylidene)-3-oxopropanenitrile

• IUPAC Name: (Z)-3-(2,5-dichlorophenyl)-3-hydroxy-2-(1-methylbenzimidazol-2-yl)prop-2-enenitrile
• InChI: InChI=1S/C17H11Cl2N3O/c1-22-15-5-3-2-4-14(15)21-17(22)12(9-20)16(23)11-8-10(18)6-7-13(11)19/h2-8,23H,1H3/b16-12-
• InChI Key: HNDKOEHQJUVTPE-VBKFSLOCSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1C(=C(C3=C(C=CC(=C3)Cl)Cl)O)C#N
• Isomeric SMILES: CN1C2=CC=CC=C2N=C1/C(=C(/C3=C(C=CC(=C3)Cl)Cl)\O)/C#N
• Molecular Formula: C17H11Cl2N3O
• Molecular Weight: 344.2 g/mol

Description

(E)-3-(2,5-dichlorophenyl)-2-(1-methyl-1H-benzo[d]imidazol-2(3H)-ylidene)-3-oxopropanenitrile is a useful research compound. Its molecular formula is C17H11Cl2N3O and its molecular weight is 344.2. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Derivatives

The development and synthesis of new compounds with unique structural motifs is a primary area of application. For example, Mabkhot, Kheder, and Al-Majid (2010) describe the synthesis of derivatives incorporating a thieno[2,3-b]thiophene moiety, highlighting the versatility and potential for creating compounds with tailored properties (Mabkhot, Y., Kheder, N. A. E., & Al-Majid, A., 2010).

Luminescent Materials

Another significant application is in the development of luminescent materials. Xiao-wei Li et al. (2012) synthesized rhenium(I) tricarbonyl chloride complexes with pyridine-functionalized N-heterocyclic carbenes, demonstrating their potential in creating blue-green luminescent materials (Li, X.-w., et al., 2012).

Corrosion Inhibition

Compounds with benzimidazole derivatives have been studied for their corrosion inhibition properties. A. Chaouiki et al. (2020) explored novel benzimidazole compounds for their effectiveness in inhibiting corrosion on mild steel, indicating the application of such compounds in materials science and engineering (Chaouiki, A., et al., 2020).

Molecular Docking and Anticancer Activity

The design and synthesis of heterocyclic compounds with potential anticancer activity also represent an important research application. M. Rashid, A. Husain, and R. Mishra (2012) investigated benzimidazoles bearing oxadiazole nucleus for their anticancer properties, showcasing the relevance of structural variation in drug discovery (Rashid, M., Husain, A., & Mishra, R., 2012).

Antibacterial Studies

Research into the antibacterial properties of novel compounds remains crucial in addressing the growing concern of antibiotic resistance. Compounds derived from N-heterocyclic carbenes have been studied for their potential as antibacterial agents, offering a promising avenue for the development of new therapeutic strategies (Streciwilk, W., et al., 2014).